Cas no 944905-08-2 (2-(2,2,2-Trifluoroethoxy)pyrimidine-5-carboxylic acid)

2-(2,2,2-Trifluoroethoxy)pyrimidine-5-carboxylic acid is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoroethoxy moiety enhances lipophilicity and metabolic stability, making it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors and bioactive compounds. The carboxylic acid functional group allows for further derivatization, enabling versatile applications in medicinal chemistry. This compound exhibits high purity and consistent performance, ensuring reliable results in synthetic workflows. Its structural features contribute to improved binding affinity and selectivity in target interactions, supporting advanced research in small-molecule therapeutics. Suitable for use under controlled conditions, it adheres to stringent quality standards for research applications.

2-(2,2,2-Trifluoroethoxy)pyrimidine-5-carboxylic acid structure

944905-08-2 structure

Product Name:2-(2,2,2-Trifluoroethoxy)pyrimidine-5-carboxylic acid

CAS No:944905-08-2

MF:C₇H₅F₃N₂O₃

MW:222.121412038803

MDL:MFCD10696903

CID:3043241

PubChem ID:72211111

Update Time:2025-06-08

2-(2,2,2-Trifluoroethoxy)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2,2,2-Trifluoroethoxy)pyrimidine-5-carboxylic acid
- AMY17143
- AB58488
- D84341
- A916412
- 2-(2,2,2-Trifluoro-ethoxy)-pyrimidine-5-carboxylic acid
- 944905-08-2
- AKOS027393494
- 2-(2,2,2-TRIFLUOROETHOXY)PYRIMIDINE-5-CARBOXYLICACID
- SCHEMBL17542119
- DB-181096
- CS-0149195
- CCKMGUZVCFHWPK-UHFFFAOYSA-N
- DS-18717
- MDL： MFCD10696903
- Inchi： 1S/C7H5F3N2O3/c8-7(9,10)3-15-6-11-1-4(2-12-6)5(13)14/h1-2H,3H2,(H,13,14)
- InChI Key： CCKMGUZVCFHWPK-UHFFFAOYSA-N
- SMILES： FC(COC1N=CC(C(=O)O)=CN=1)(F)F

Computed Properties

Exact Mass: 222.02522651g/mol
Monoisotopic Mass: 222.02522651g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 72.3

2-(2,2,2-Trifluoroethoxy)pyrimidine-5-carboxylic acid Security Information

Hazard Statement： H302-H315-H319-H335
Storage Condition：Sealed in dry,Room Temperature

2-(2,2,2-Trifluoroethoxy)pyrimidine-5-carboxylic acid Pricemore >>

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